8-Chlorotheophylline-d6
8-Chlorotheophylline-d6
Brand Name:
Vulcanchem
CAS No.:
1346598-95-5
VCID:
VC0123832
InChI:
InChI=1S/C7H7ClN4O2/c1-11-4-3(9-6(8)10-4)5(13)12(2)7(11)14/h1-2H3,(H,9,10)/i1D3,2D3
SMILES:
CN1C2=C(C(=O)N(C1=O)C)NC(=N2)Cl
Molecular Formula:
C7H7ClN4O2
Molecular Weight:
220.646
8-Chlorotheophylline-d6
CAS No.: 1346598-95-5
Reference Standards
VCID: VC0123832
Molecular Formula: C7H7ClN4O2
Molecular Weight: 220.646
| CAS No. | 1346598-95-5 |
|---|---|
| Product Name | 8-Chlorotheophylline-d6 |
| Molecular Formula | C7H7ClN4O2 |
| Molecular Weight | 220.646 |
| IUPAC Name | 8-chloro-1,3-bis(trideuteriomethyl)-7H-purine-2,6-dione |
| Standard InChI | InChI=1S/C7H7ClN4O2/c1-11-4-3(9-6(8)10-4)5(13)12(2)7(11)14/h1-2H3,(H,9,10)/i1D3,2D3 |
| Standard InChIKey | RYIGNEOBDRVTHA-WFGJKAKNSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)NC(=N2)Cl |
| Synonyms | 8-chloro-3,9-dihydro-1,3-(dimethyl-d6)-1H-Purine-2,6-dione; 1,3-(Dimethyl-d6)-8-chloroxanthine; 8-Chloro-1,3-(dimethyl-d6)xanthine; NSC 6113-d6; |
| PubChem Compound | 71314819 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume